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Compound of Interest

2-(3-Amino-4-
Compound Name:

chlorophenyl)ethanol
Cat. No.: B13135001

Get Quote

Executive Summary & Chemical Identity[1][2]

2-(3-Amino-4-chlorophenyl)ethanol is a specialized intermediate often utilized in the

synthesis of pharmaceutical agents (e.g., adrenergic agonists, kinase inhibitors). As a
halogenated aniline derivative with a primary alcohol talil, it presents a dual-hazard profile:
acute toxicity/sensitization characteristic of anilines and irritation/solubility properties of
phenethyl alcohols.

Critical Safety Notice: Due to the specific substitution pattern (3-amino, 4-chloro), this
compound must be handled as a potential methemoglobinemia inducer and a skin sensitizer.
Standard "lab safety" is insufficient; specific barrier protection and exposure monitoring are
required.

Physicochemical Profile (Predicted)
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Property Value | Description Note

Not broadly cataloged (Isomer Treat as Novel Chemical Entity
CAS Number

specific) (NCE)
Formula CsH10CINO
Mol.[1][2] Weight 171.62 g/mol
Off-white to brown Oxidizes rapidly upon air
Appearance o )
solid/viscous oil exposure (darkens)
N DMSO, Methanol, Ethyl Limited water solubility due to
Solubility
Acetate Cl- group
Lipophilic; potential for dermal
LogP (Est.) ~1.8-2.2 )
absorption
N ] Weak base; forms salts with
pKa (Est.) ~3.5 - 4.0 (Aniline nitrogen)

strong acids

Toxicological Assessment & Mechanism (SAR
Analysis)

Note: In the absence of compound-specific in vivo data, this assessment utilizes Structure-
Activity Relationship (SAR) analysis based on validated analogs (4-Chloroaniline, Phenethyl
alcohol).

The "Aniline" Hazard: Methemoglobinemia

The core toxicophore is the primary aromatic amine (aniline) moiety.

e Mechanism: Upon absorption (oral/dermal), the hepatic cytochrome P450 system
(specifically CYP2EL1) oxidizes the amine to an N-hydroxylamine metabolite.

o Effect: This metabolite enters erythrocytes and oxidizes ferrous hemoglobin (Fe2*) to ferric
methemoglobin (Fe3*), which cannot carry oxygen.

e Result: Functional anemia and tissue hypoxia (Cyanosis). The 4-Chloro substituent typically
increases the stability of the toxic metabolite compared to unsubstituted aniline, potentially
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prolonging the effect.

The "Chlorine" Factor: Sensitization & Persistence

» Skin Sensitization: Halogenated anilines are notorious Type IV hypersensitivity inducers
(Contact Dermatitis). The chlorine atom increases lipophilicity, facilitating skin penetration.

» Environmental Toxicity: The C-Cl bond enhances resistance to biodegradation. This
compound should be treated as Very Toxic to Aquatic Life (Acute/Chronic Category 1 or 2).

Visualized Hazard Pathway

Hepatic N-Oxidation Fe2+ -> Fe3+ Methemoglobinemia
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Figure 1: Predicted toxicological pathway emphasizing the dual risk of systemic hypoxia and
local sensitization.

Risk Management & Handling Protocols
Engineering Controls

e Primary Containment: All handling of the neat solid or concentrated solutions (>10 mM) must
occur within a certified Chemical Fume Hood.

o Powder Handling: If the substance is a dry powder, use a static-dissipative balance
enclosure to prevent aerosolization.

e Ventilation: Ensure hood face velocity is >0.5 m/s.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may offer insufficient protection against chlorinated aromatics due to
rapid permeation.
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Body Part Recommendation Rationale
Double Gloving Requiredinner: ) N
o _ _ Chlorinated anilines can
Nitrile (4 mil)Outer: Laminate S
Hands ] ] ] permeate thin nitrile in <15
(Silver Shield/4H) or Thick )
o _ mins.
Nitrile (8 mil)
_ Primary alcohol group poses
Eyes Chemical Splash Goggles S
severe irritation risk.[2]
Bod Tyvek® Lab Coat + Chemical Prevent clothes contamination
ody

Apron

(aniline absorption).

Respiratory

P100/0V Cartridge (if outside
hood)

Protection against dusts and

organic vapors.

Synthesis & Stability Protocol

Degradation Risk: The amino group is prone to oxidation, turning the compound black/tarry.

The alcohol group is stable but hygroscopic.

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).

e Solvent Choice: Avoid acetone (forms imines with the amine). Preferred solvents: Methanol,

DMSO, Dichloromethane.

e Quenching: Upon reaction completion, quench excess amine reactivity with dilute acidic

agueous workup (converts free base to water-soluble salt, reducing volatility).

Emergency Response Protocols
Exposure Response Logic

Speed is critical. Aniline absorption is rapid.
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Skin Contact Eye Contact Inhalation
1. Strip clothing 1. Fresh Air

1. Flush water (15m)

2. Wash soap/water (15m) 2. Consult Ophthalmologist

3. Monitor for Blue Lips

2. Oxygen if dyspneic
3. ER Transport

Medical Alert:

Suspect Methemoglobinemia

Click to download full resolution via product page

Figure 2: Decision tree for immediate emergency response, prioritizing decontamination and
symptom monitoring.

Medical Management (For Physicians)

o Antidote: Methylene Blue (1-2 mg/kg V) is the specific antidote for methemoglobinemia if
MetHb levels >20-30%.

o Contraindication: Do not administer Methylene Blue to patients with G6PD deficiency.

o Observation: Patients should be observed for at least 6-12 hours as symptoms may be
delayed.

Spill Management

o Evacuate: Clear the immediate area.
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e PPE: Don full PPE (including respirator) before re-entering.

o Neutralize: Adsorb liquid spills with Vermiculite or Sand. Do not use sawdust (fire hazard with
oxidizers).

o Decontamination: Wash the surface with a dilute surfactant/acid solution (e.g., 1% acetic
acid) to solubilize and remove amine residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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